Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate

• Molecular Formula: C12H14O4S2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: bis(2-sulfanylethyl) benzene-1,3-dicarboxylate
• InChI: InChI=1S/C12H14O4S2/c13-11(15-4-6-17)9-2-1-3-10(8-9)12(14)16-5-7-18/h1-3,8,17-18H,4-7H2
• InChI Key: OXKUOWHDARPANL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)OCCS)C(=O)OCCS
• CAS No.: 188593-64-8

Description

Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate is a chemical compound known for its unique properties and applications. It is also referred to as N1,N3-Bis(2-sulfanylethyl)benzene-1,3-dicarboxamide. This compound is notable for its ability to chelate heavy metals, making it useful in various fields, including environmental science and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate typically involves the reaction of benzene-1,3-dicarboxylic acid with 2-mercaptoethanol under specific conditions. The reaction is usually carried out in the presence of a dehydrating agent such as thionyl chloride to facilitate the formation of the ester linkage .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale esterification processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate undergoes various chemical reactions, including:

Oxidation: The thiol groups in the compound can be oxidized to form disulfides.

Reduction: The ester groups can be reduced to alcohols under specific conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the ester or thiol groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and iodine.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of disulfides.

Reduction: Formation of alcohols.

Substitution: Formation of substituted esters or thiols.

Scientific Research Applications

Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate has a wide range of applications in scientific research:

Chemistry: Used as a chelating agent for heavy metals in analytical chemistry.

Biology: Employed in studies involving metal ion homeostasis and detoxification.

Medicine: Investigated for its potential in treating heavy metal poisoning due to its chelating properties.

Industry: Utilized in the purification of industrial effluents containing heavy metals.

Comparison with Similar Compounds

Similar Compounds

N,N′-bis(2-mercaptoethyl)isophthalamide: Similar structure but different functional groups.

OSR-1: Another chelating agent with comparable properties.

Uniqueness

Bis(2-sulfanylethyl) benzene-1,3-dicarboxylate is unique due to its dual thiol groups, which provide strong binding affinity for heavy metals. This makes it more effective in chelation compared to other similar compounds .